N-(benzo[d]thiazol-2-yl)-2-(3-(2-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)acetamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-[3-(2-methoxyphenyl)-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C20H16N4O3S/c1-27-16-8-4-2-6-13(16)14-10-11-19(26)24(23-14)12-18(25)22-20-21-15-7-3-5-9-17(15)28-20/h2-11H,12H2,1H3,(H,21,22,25)
• InChI Key: ACRZTINTKVOWLJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NN(C(=O)C=C2)CC(=O)NC3=NC4=CC=CC=C4S3
• Molecular Formula: C20H16N4O3S
• Molecular Weight: 392.4 g/mol

Description

N-(benzo[d]thiazol-2-yl)-2-(3-(2-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C20H16N4O3S and its molecular weight is 392.43. The purity is usually 95%.
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Scientific Research Applications

Antioxidant and Anti-inflammatory Properties

• A study by Koppireddi et al. (2013) synthesized derivatives similar to N-(benzo[d]thiazol-2-yl)acetamide, evaluating their anti-inflammatory and antioxidant activities. Compounds showed significant efficacy in DPPH radical scavenging, superoxide anion scavenging, and lipid peroxide inhibition, indicating potential antioxidant and anti-inflammatory applications (Koppireddi et al., 2013).

Antibacterial Properties

• Bhoi et al. (2015) synthesized derivatives containing the N-(benzo[d]thiazol-2-yl)acetamide structure, revealing broad-spectrum antibacterial activity against various Gram-positive and Gram-negative bacteria (Bhoi et al., 2015).

Phosphoinositide 3-Kinase (PI3K)/mTOR Inhibition

• Stec et al. (2011) explored compounds with a similar structure for inhibiting PI3Kα and mTOR, vital for cancer treatment. These compounds demonstrated efficacy both in vitro and in vivo, suggesting their role in cancer therapy (Stec et al., 2011).

Photophysical Properties

• Balijapalli et al. (2017) investigated the photophysical properties of N-(benzo[d]thiazol-2-yl)acetamide crystals. Their study offers insights into the hydrogen bond associations and molecular assemblies, which could be significant in material science and molecular engineering (Balijapalli et al., 2017).

COX Inhibitory Activity

• Ertas et al. (2022) synthesized derivatives with the N-(benzo[d]thiazol-2-yl)acetamide structure, which exhibited strong COX-2 inhibitory activity, suggesting potential anti-inflammatory and analgesic applications (Ertas et al., 2022).

Antimalarial and COVID-19 Drug Potential

• Fahim and Ismael (2021) assessed the reactivity of similar compounds for antimalarial activity and potential as COVID-19 drugs, indicating their significance in infectious disease research (Fahim & Ismael, 2021).

Urease Inhibition

• Gull et al. (2016) synthesized N-(benzo[d]thiazol-2-yl)acetamide derivatives, finding significant urease inhibitory activity, suggesting potential applications in treating infections and disorders related to urease activity (Gull et al., 2016).